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Compound of Interest

Compound Name: Phenethyl nonanoate

Cat. No.: B1617185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry data for

Phenethyl nonanoate (C17H26O2), a fragrance and flavor agent. This document details its

mass spectral data, a representative experimental protocol for its analysis, and visual diagrams

of the analytical workflow and fragmentation patterns to support researchers in compound

identification and characterization.

Molecular and Mass Spectrometry Data
Phenethyl nonanoate has a molecular formula of C17H26O2 and a molecular weight of

approximately 262.4 g/mol .[1] Under electron ionization (EI) mass spectrometry, the molecule

undergoes characteristic fragmentation, providing a unique fingerprint for its identification. The

primary fragments observed are summarized in the table below.

Property Value Source

Molecular Formula C17H26O2 PubChem[1]

Molecular Weight 262.3871 g/mol NIST[2]

CAS Number 57943-67-6 NIST[2]

Major Fragments (m/z) 104, 105, 41, 43, 57 PubChem[1]

Base Peak (m/z) 104 PubChem[1]
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Table 1: Key Mass Spectrometry Data for Phenethyl Nonanoate

m/z Relative Intensity (%) Proposed Fragment Ion

41 5.17 [C3H5]+

43 5.94 [C3H7]+ or [C2H3O]+

57 5.85 [C4H9]+

104 99.99 [C8H8]+

105 26.53 [C8H9]+

Table 2: Prominent Fragment Ions of Phenethyl Nonanoate and Their Relative Intensities.[1]

Experimental Protocols
While a specific, detailed experimental protocol for the mass spectrometric analysis of

Phenethyl nonanoate is not publicly available, a representative method based on the analysis

of similar fragrance esters using Gas Chromatography-Mass Spectrometry (GC-MS) is

provided below.

Objective: To acquire the electron ionization (EI) mass spectrum of Phenethyl nonanoate.

1. Sample Preparation:

Prepare a 100 ppm stock solution of Phenethyl nonanoate in a high-purity solvent such as

ethanol or hexane.

Perform serial dilutions to a final concentration of 1-10 ppm for GC-MS analysis.

If analyzing a complex mixture, a suitable extraction method like solid-phase microextraction

(SPME) or liquid-liquid extraction may be employed.

2. Gas Chromatography (GC) Conditions:

Injector: Split/splitless injector, operated in split mode with a ratio of 50:1.
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Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness, with

a 5% phenyl methylpolysiloxane stationary phase).

Oven Temperature Program:

Initial temperature of 60 °C, hold for 2 minutes.

Ramp at 10 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.[1]

Mass Analyzer: Quadrupole.

Scan Range: m/z 40-400.

Ion Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

4. Data Analysis:

The acquired mass spectrum is processed to identify the molecular ion peak and the major

fragment ions.

The fragmentation pattern is compared against a reference library, such as the NIST Mass

Spectral Library, for confirmation of the compound's identity.

Visualizations
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To further elucidate the experimental and molecular processes, the following diagrams are

provided.

GC-MS Analysis Workflow for Phenethyl Nonanoate
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Caption: A diagram illustrating the general workflow for the analysis of Phenethyl nonanoate
using GC-MS.

Fragmentation Pattern of Phenethyl Nonanoate
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Caption: A diagram showing the primary fragmentation pathways of Phenethyl nonanoate in

mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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